molecular formula C7H15NO2 B8438161 2,2-Dimethyl-3-(2-hydroxyethyl)-oxazolidine

2,2-Dimethyl-3-(2-hydroxyethyl)-oxazolidine

Cat. No. B8438161
M. Wt: 145.20 g/mol
InChI Key: WIBROAYAWBWRHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,2-Dimethyl-3-(2-hydroxyethyl)-oxazolidine is a useful research compound. Its molecular formula is C7H15NO2 and its molecular weight is 145.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2-Dimethyl-3-(2-hydroxyethyl)-oxazolidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2-Dimethyl-3-(2-hydroxyethyl)-oxazolidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2,2-Dimethyl-3-(2-hydroxyethyl)-oxazolidine

Molecular Formula

C7H15NO2

Molecular Weight

145.20 g/mol

IUPAC Name

2-(2,2-dimethyl-1,3-oxazolidin-3-yl)ethanol

InChI

InChI=1S/C7H15NO2/c1-7(2)8(3-5-9)4-6-10-7/h9H,3-6H2,1-2H3

InChI Key

WIBROAYAWBWRHP-UHFFFAOYSA-N

Canonical SMILES

CC1(N(CCO1)CCO)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Part (A) of Example I is a process for making MEHEOX, i.e., 2-ethyl-3-(2-hydroxyethyl)-2-methyl-oxazolidine by reaction of diethanolamine with methyl ethyl ketone. Replacement of the latter ketone with acetone in molarly corresponding amount yields 3-(2-hydroxyethyl)-2,2-dimethyl-oxazolidine, herein referred to by the acronym DMHEOX, i.e., dimethyl-hydroxyethyl-oxazolidine. Replacement of the ketone with cyclopentanone or cyclohexanone yields 3-(2-hydroxyethyl)-2,2-tetramethylene- or 3-(2-hydroxyethyl)-2,2-pentamethylene-oxazolidine.
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
( A )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Synthesis routes and methods II

Procedure details

To a 100 mL flask containing diethanolamine (19,2 mL, 200 mmol) was added acetone (29,4 mL, 400 mmol, 2 eq.) and potassium carbonate (pulverised and dried at 160° C., 27,6 g, 200 mmol, 1 eq.). The reaction was stirred at room temperature for one day. The mixture was filtered through a sinter funnel (no. 3) and the collected solid was washed with acetone. The filtrate and the washes were combined and the solvent evaporated. The 1H NMR indicated a conversion of 85%. Distillation at 125-132 ° C./20 mmHg of the crude reaction gave the title product (20,89 g, 72% yield) as a colourless oil. 1H NMR (CDCl3, 400 MHz) d?(ppm): 3,93 (t, J=6,6 Hz, 2H); 3,62 (t, J=5,3 Hz, 2H); 2,96 (t, J=6,6 Hz, 2H); 2,65 (t, J=5,3 Hz, 2H); 1,23 (s, 6H). 13C NMR (CDCl3, 129,9 MHz) d??(ppm): 94,2; 63,5; 59,3; 50,8; 49,1; 23,3 (2C).
Quantity
200 mmol
Type
reactant
Reaction Step One
Quantity
400 mmol
Type
reactant
Reaction Step Two
Quantity
200 mmol
Type
reactant
Reaction Step Two
Yield
72%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.